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Compound of Interest

Compound Name: 3-Methylnonadecane

Cat. No.: B1614842

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This document provides essential guidance on the safe disposal of 3-
Methylnonadecane, a branched-chain alkane. Due to the limited availability of a specific
Safety Data Sheet (SDS) for 3-Methylnonadecane, the following procedures are based on
best practices for the disposal of similar non-halogenated hydrocarbons. It is crucial to consult
with your institution's Environmental Health and Safety (EHS) department for specific
guidelines and to ensure compliance with local, state, and federal regulations.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 3-Methylnonadecane is
presented below. This information is critical for a preliminary assessment of its potential
hazards and for determining the appropriate disposal route.
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Property Value Source
Molecular Formula C20Ha2 PubChem[1]
Molecular Weight 282.55 g/mol PubChem[1]
CAS Number 6418-45-7 NIST[2]
Appearance Da.ta not. av.ailable (likely a

solid or liquid)
Boiling Point Data not available
Melting Point Data not available
Density Data not available
Solubility Insoluble in water (predicted)

Note: The toxicological properties of 3-Methylnonadecane have not been fully investigated[3].
As a general precaution, it should be handled with care, avoiding direct contact, inhalation, and
ingestion.

Disposal Protocol

In the absence of specific disposal directives for 3-Methylnonadecane, a conservative
approach aligned with the disposal of waste organic solvents and hydrocarbons is
recommended.

Experimental Protocol for Disposal:

o Personal Protective Equipment (PPE): Before handling 3-Methylnonadecane, ensure
appropriate PPE is worn, including chemical-resistant gloves (e.g., nitrile), safety goggles or
a face shield, and a lab coat.

o Waste Collection:

o Collect waste 3-Methylnonadecane in a designated, properly labeled, and sealed waste
container.
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o The container should be made of a material compatible with hydrocarbons (e.g., high-
density polyethylene or glass).

o The label should clearly state "Waste 3-Methylnonadecane" and any other components if
it is a mixture.

e Segregation: Do not mix 3-Methylnonadecane waste with other waste streams, particularly
halogenated solvents, strong oxidizers, or aqueous waste.

o Storage: Store the sealed waste container in a well-ventilated, designated hazardous waste
accumulation area, away from sources of ignition.

o Arrangement for Disposal: Contact your institution's EHS department or a licensed chemical
waste management company to arrange for the pickup and disposal of the waste.
Professional disposal is the recommended and often legally required method for chemical
waste[4].

o Disposal Method: The most probable disposal method for non-halogenated hydrocarbons
like 3-Methylnonadecane is high-temperature incineration at a licensed facility. This method
ensures complete destruction of the chemical.

Disposal Workflow

The following diagram outlines the general decision-making process and workflow for the
proper disposal of 3-Methylnonadecane.
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Caption: Workflow for the safe disposal of 3-Methylnonadecane.
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Disclaimer: This information is intended as a guide and is not a substitute for professional
safety and disposal consultation. Always adhere to the specific protocols and regulations
established by your institution and governing bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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